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Compound of Interest

Compound Name: 1-Chlorobutan-2-one

Cat. No.: B1265656

In-Depth Technical Guide: 1-Chlorobutan-2-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-Chlorobutan-2-one (CAS No:
616-27-3), a halogenated ketone of significant interest in organic synthesis and as a potential
building block in drug discovery. This document details its chemical and physical properties,
provides an experimental protocol for its synthesis, and explores its characteristic reactivity,
including the Favorskii rearrangement. Spectroscopic data for characterization, along with
essential safety and handling information, are also presented.

Chemical Identity and Properties

1-Chlorobutan-2-one is a colorless to light yellow liquid. Its fundamental properties are
summarized in the table below for easy reference.
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Property Value Source

CAS Number 616-27-3 [1]

Molecular Formula CsH7CIO [1]

Molecular Weight 106.55 g/mol [1]

IUPAC Name 1-chlorobutan-2-one [1]

Synonyms Chloromethyl ethyl ketone, 1- o
Chloro-2-butanone

Appearance Colorless to light yellow liquid

Boiling Point 137-138 °C at 760 mmHg [2]

Density 1.093 g/cm3

Solubility Soluble in most organic

solvents.

Molecular Structure

The molecular structure of 1-Chlorobutan-2-one consists of a four-carbon chain with a ketone

functional group at the second carbon and a chlorine atom at the first carbon.

Canonical SMILES: CCC(=0)CCI[1]

InChl: INChI=1S/C4H7CIO/c1-2-4(6)3-5/h2-3H2,1H3[1]

Experimental Protocol: Synthesis of 1-Chlorobutan-

2-0he

The following protocol describes a common method for the synthesis of 1-chlorobutan-2-one

from butan-2-one.

Materials:

e Butan-2-one
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 Sulfuryl chloride (SO2Clz2)

e Dichloromethane (CH2Cl2)

e Sodium bicarbonate (NaHCO3) solution (saturated)

e Anhydrous magnesium sulfate (MgSQOa)

¢ Round-bottom flask

e Dropping funnel

o Reflux condenser

o Magnetic stirrer

e Separatory funnel

e Rotary evaporator

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer, dropping funnel, and reflux
condenser, dissolve butan-2-one in dichloromethane.

e Cool the flask in an ice bath.

» Slowly add sulfuryl chloride dropwise from the dropping funnel to the stirred solution.
Maintain the temperature below 10 °C during the addition.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 2-3 hours.

» Monitor the reaction progress by thin-layer chromatography (TLC).

e Upon completion, carefully quench the reaction by slowly adding a saturated solution of
sodium bicarbonate until gas evolution ceases.

o Transfer the mixture to a separatory funnel and separate the organic layer.
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e Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator.

e The crude product can be purified by fractional distillation under reduced pressure to yield
pure 1-chlorobutan-2-one.

Spectroscopic Characterization

Spectroscopic analysis is essential for the verification of the structure and purity of 1-
Chlorobutan-2-one.

e 1H NMR Spectroscopy: The proton NMR spectrum will show characteristic signals for the
ethyl group and the chloromethyl group. The methylene protons adjacent to the carbonyl
group will be deshielded, as will the protons on the carbon bearing the chlorine atom.

e 13C NMR Spectroscopy: The carbon NMR spectrum will display four distinct signals
corresponding to the four carbon atoms in different chemical environments. The carbonyl
carbon will appear at a characteristic downfield shift.

« Infrared (IR) Spectroscopy: The IR spectrum is characterized by a strong absorption band
corresponding to the C=0 stretching vibration of the ketone, typically in the range of 1720-
1740 cm~1. Another significant peak will be observed for the C-Cl stretching vibration.

e Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M*) and a
characteristic M+2 peak due to the presence of the chlorine-37 isotope. Common
fragmentation patterns include the loss of a chlorine radical and alpha-cleavage adjacent to
the carbonyl! group.[3][4]

Chemical Reactivity and Signaling Pathways

As an a-halo ketone, 1-Chlorobutan-2-one is a versatile intermediate in organic synthesis. It is
susceptible to nucleophilic substitution at the carbon bearing the chlorine atom and can also
undergo reactions at the carbonyl group.
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A particularly important reaction of a-halo ketones is the Favorskii rearrangement. When
treated with a base, such as an alkoxide, 1-Chlorobutan-2-one can rearrange to form a
carboxylic acid ester. This reaction proceeds through a cyclopropanone intermediate.

Below is a diagram illustrating the Favorskii rearrangement of 1-Chlorobutan-2-one with
sodium methoxide.

Ring Opening
Nucleophilic Attack
by Methoxide

CHsO-Na*

1-Chlorobutan-2-one +CH:0" Enolate Intermediate - CI” (intramolecular SN2 Cyclopropanone Intermediate +CH:0" Tetrahedral Intermediate Rearrangement Methyl 2-methylpropanoate

Click to download full resolution via product page

Caption: Favorskii rearrangement of 1-Chlorobutan-2-one.

Safety and Handling

1-Chlorobutan-2-one is a hazardous chemical and should be handled with appropriate safety
precautions in a well-ventilated fume hood. It is flammable and can cause skin and eye
irritation. Personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat, should be worn at all times.

Conclusion

1-Chlorobutan-2-one is a valuable reagent in organic synthesis, offering a gateway to a
variety of molecular scaffolds through its dual reactivity as a ketone and an alkyl halide. A
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thorough understanding of its properties, synthesis, and reactivity is crucial for its effective and
safe utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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